Cas no 445473-56-3 (4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• CAS No: 445473-56-3
• MF: C₁₆H₂₆N₂O₃S
• MW: 326.454243183136
• CID: 6396976
• PubChem ID: 580300
• Update Time: 2025-05-21

4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide
• 4-Methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide #
• HMS2954N09
• AP-263/42874447
• SR-01000538209
• EU-0019716
• SR-01000538209-1
• F1677-0669
• PGRHUPFWWQDFDZ-UHFFFAOYSA-N
• MLS001167934
• 4-Methoxy-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzenesulfonamide
• SMR000641144
• CHEMBL1727594
• 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• AKOS001728010
• 445473-56-3
• Oprea1_165993
• Benzenesulfonamide, N-[4-(2,2,6,6-tetramethylpipeidinyl)]-4-methoxy--
• Z199510016

• Inchi： 1S/C16H26N2O3S/c1-15(2)10-12(11-16(3,4)18-15)17-22(19,20)14-8-6-13(21-5)7-9-14/h6-9,12,17-18H,10-11H2,1-5H3
• InChI Key： PGRHUPFWWQDFDZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1CC(C)(C)NC(C)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 326.16641387g/mol
• Monoisotopic Mass: 326.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-Methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide (CAS No. 445473-56-3): Properties, Applications, and Research Insights

4-Methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide (CAS No. 445473-56-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a methoxybenzene moiety with a tetramethylpiperidine group, offering distinct physicochemical properties. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's CAS number 445473-56-3 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory documentation. Its molecular structure features a sulfonamide linker, which is pivotal for hydrogen bonding interactions in biological systems. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, aligning with growing interest in neuroprotective agents and cognitive enhancers – topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide exemplifies modern structure-activity relationship (SAR) optimization strategies. The tetramethylpiperidine component enhances lipophilicity and metabolic stability, addressing common challenges in drug bioavailability. These attributes make it relevant to current discussions about blood-brain barrier penetration – a hot topic in neuropharmacology forums and AI-driven research queries.

Analytical characterization of CAS No. 445473-56-3 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. The methoxy group at the para position of the benzene ring influences its electronic distribution, a factor crucial for medicinal chemistry applications. Industry professionals often search for information about its solubility profile and crystallization behavior, reflecting practical formulation considerations.

In material science applications, this compound's thermal stability and molecular rigidity make it interesting for advanced polymer additives. The sterically hindered amine structure suggests potential in light stabilization applications, connecting to trending searches about UV-resistant materials and sustainable coatings. Its sulfonamide group also enables supramolecular interactions, relevant to emerging nanotechnology research.

Safety assessments of 445473-56-3 emphasize proper laboratory handling protocols without classifying it as hazardous under standard conditions. The scientific community shows growing interest in its eco-toxicological profile, reflecting broader concerns about green chemistry principles. Database analytics reveal frequent co-searches with terms like "piperidine derivatives" and "sulfonamide bioactivity", indicating its interdisciplinary relevance.

Patent analysis shows increasing references to 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide in intellectual property filings related to neurological disorders and inflammatory conditions. Its structural motif appears in several drug candidate pipelines, particularly those addressing neurodegenerative diseases – a major focus area in contemporary biomedical research funding.

The compound's chiral center at the piperidine ring position raises important considerations for enantioselective synthesis, connecting to popular queries about asymmetric catalysis. Analytical method development for 445473-56-3 often involves chiral separation techniques, reflecting the pharmaceutical industry's emphasis on stereochemical purity in active ingredients.

Emerging computational chemistry studies utilize molecular docking simulations to predict the binding affinity of this sulfonamide derivative with various biological targets. Such in silico approaches align with current trends toward AI-assisted drug discovery, a rapidly growing field generating substantial search traffic among researchers and investors alike.

Quality control protocols for CAS 445473-56-3 emphasize rigorous HPLC analysis to ensure chemical purity standards. The compound's stability under various pH conditions makes it suitable for diverse formulation development applications, addressing common formulation challenges discussed in pharmaceutical technology publications.

Future research directions for 4-methoxy-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzene-1-sulfonamide may explore its potential in combination therapies and targeted drug delivery systems. These applications resonate with current healthcare trends toward personalized medicine and precision pharmacology, topics generating significant interest in both scientific literature and public health discussions.